molecular formula C12H14O4 B8408826 (4-Formyl-3,5-dimethylphenoxy)-acetic acid methyl ester

(4-Formyl-3,5-dimethylphenoxy)-acetic acid methyl ester

Cat. No.: B8408826
M. Wt: 222.24 g/mol
InChI Key: OQJVYZMVYGZKFW-UHFFFAOYSA-N
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Description

(4-Formyl-3,5-dimethylphenoxy)-acetic acid methyl ester is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14O4

Molecular Weight

222.24 g/mol

IUPAC Name

methyl 2-(4-formyl-3,5-dimethylphenoxy)acetate

InChI

InChI=1S/C12H14O4/c1-8-4-10(16-7-12(14)15-3)5-9(2)11(8)6-13/h4-6H,7H2,1-3H3

InChI Key

OQJVYZMVYGZKFW-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1C=O)C)OCC(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-hydroxy-2,6-dimethylbenzaldehyde (1.3 g, 8.6 mmol) and bromoacetic acid methyl ester (0.98 ml, 10.3 mmol) in DMF (20 mL) was added K2CO3 (1.8 g, 12.9 mmol). The suspension was stirred at ambient temperature overnight then the reaction mixture was partioned between water and EtOAc. The aqueous layer was extracted with EtOAc and the organic layer was dried with MgSO4, filtered and concentrated. Purification by flash chromatography using heptane/EtOAc (5:1) as eluent gave (4-formyl-3,5-dimethylphenoxy)-acetic acid methyl ester as a yellow solid.
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